3-(aminomethyl)-1-methylquinolin-2(1H)-one hydrochloride
Overview
Description
3-(Aminomethyl)-1-methylquinolin-2(1H)-one hydrochloride (AMQHCl) is a synthetic compound that has been studied for its potential applications in scientific research. It is a quinoline derivative, which is a type of heterocyclic compound composed of a six-membered ring system with two nitrogen atoms at the 1 and 3 positions. AMQHCl has been studied for its potential uses in pharmaceuticals, biochemistry, and cell biology.
Scientific Research Applications
Synthesis and Antiviral Activity
3-(aminomethyl)-1-methylquinolin-2(1H)-one hydrochloride derivatives have been explored for their potential antiviral activities. For instance, compounds structurally related to this chemical have been synthesized and tested for their cytotoxicity and antiviral activities against various viruses, such as the bovine viral diarrhea virus (BVDV), hepatitis C virus (HCV), and influenza A/Aichi/2/69 (H3N2) virus. While most derivatives did not exhibit significant antiviral activity, specific hydrochlorides of ethyl esters demonstrated effectiveness against the influenza A virus, suggesting a potential avenue for further research in antiviral therapies (Ivashchenko et al., 2014).
Anticancer Potential
Research has also been conducted on the anticancer properties of derivatives of 3-(aminomethyl)-1-methylquinolin-2(1H)-one hydrochloride. Compounds derived from this chemical have been investigated for their anticancer activity, specifically targeting HepG-2 and MCF-7 cell lines. Among various synthesized derivatives, certain compounds have demonstrated strong antiproliferative effects, highlighting the potential for these compounds to be used in anticancer therapies (Talaat et al., 2022).
Synthesis and Pharmacological Studies
Moreover, 3-(aminomethyl)-1-methylquinolin-2(1H)-one hydrochloride derivatives have been the subject of pharmacological studies. For example, 3-aminomethylquinoline derivatives have been identified as antagonists for certain human receptors and have demonstrated potential in reducing food intake in animal models, making them a point of interest in obesity and metabolic disorder research (Kasai et al., 2012).
properties
IUPAC Name |
3-(aminomethyl)-1-methylquinolin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O.ClH/c1-13-10-5-3-2-4-8(10)6-9(7-12)11(13)14;/h2-6H,7,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYWLPSGGLNPIFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C=C(C1=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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